![molecular formula C10H15BrSi B2458103 [4-(Bromomethyl)phenyl]trimethylsilane CAS No. 17903-42-3](/img/structure/B2458103.png)
[4-(Bromomethyl)phenyl]trimethylsilane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[4-(Bromomethyl)phenyl]trimethylsilane” is a chemical compound with the CAS Number: 17903-42-3 . It has a molecular weight of 243.22 and its IUPAC name is 4-(bromomethyl)phenylsilane . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H15BrSi/c1-12(2,3)10-6-4-9(8-11)5-7-10/h4-7H,8H2,1-3H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The compound’s density is 1.2 g/cm3 , and it has a boiling point of 230.7±13.0 °C at 760 mmHg . Its refractive index is 1.519 .Scientific Research Applications
Organometallic Synthesis
The compound has been employed in organometallic chemistry for the synthesis and reactions of small cyclosilanes. One study involved the reaction of hexakis(trimethylsilyl)disilane with potassium tert-butyl alcoholate and 18-crown-6, leading to various derivatizations, including the exchange of trimethylsilyl groups for phenyl substituents, showcasing its versatility in organometallic synthesis (Fischer et al., 2004).
Pharmaceutical Chemistry
The compound has demonstrated utility in pharmaceutical chemistry as a nucleophilic difluoromethylating reagent. A novel strategy was developed to synthesize [difluoro(phenylseleno)methyl]trimethylsilane, which was further used to incorporate the difluoro(phenylseleno)methyl group into carbonyl compounds. This showcases its role in enhancing the efficiency of synthesizing complex molecular structures (Qin et al., 2005).
Crystallography and Redox Chemistry
The compound has been used in the synthesis of all-para-brominated poly(N-phenyl-m-aniline)s, which was achieved via a one-pot procedure. The synthesized compounds exhibit interesting redox properties and can adopt helical structures, highlighting its importance in materials science and redox chemistry (Ito et al., 2002).
Cathode Material Synthesis for Batteries
A novel alkynyl-containing disulfide compound was synthesized, and [4-(Bromomethyl)phenyl]trimethylsilane played a role in this synthesis. The structural and spectral identification of this compound suggests its potential application in improving the materials used in secondary lithium batteries (Jin et al., 2014).
Safety and Hazards
The compound is classified as dangerous, with hazard statements H314 and H335 . Precautionary measures include avoiding contact with skin and eyes, avoiding dust formation, and not breathing dust . It is recommended to wash contaminated clothing before reuse and wash hands and other exposed areas with mild soap and water before eating, drinking, or smoking, and when leaving work .
properties
IUPAC Name |
[4-(bromomethyl)phenyl]-trimethylsilane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15BrSi/c1-12(2,3)10-6-4-9(8-11)5-7-10/h4-7H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYMLLIQMFOAKHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C1=CC=C(C=C1)CBr |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15BrSi |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.